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Compound of Interest

(3-Carbamoyl-4-
Compound Name: ) )
chlorophenyl)boronic acid

Cat. No.: B1418709

An In-depth Technical Guide to the Safety and Hazards of (3-Carbamoyl-4-
chlorophenyl)boronic acid

This guide provides a comprehensive overview of the known and extrapolated safety and
hazard information for (3-Carbamoyl-4-chlorophenyl)boronic acid (CAS No. 871332-67-1).
Designed for researchers, scientists, and drug development professionals, this document
synthesizes data from safety data sheets of structurally similar compounds, general chemical
safety principles, and the role of boronic acids in modern research. The objective is to foster a
culture of safety and informed risk assessment when handling this and related chemical
entities.

Introduction and Scientific Context

(3-Carbamoyl-4-chlorophenyl)boronic acid belongs to the versatile class of organoboron
compounds, which have become indispensable reagents in organic synthesis and medicinal
chemistry.[1][2] Boronic acids are widely recognized for their role in Suzuki-Miyaura cross-
coupling reactions and as key pharmacophores in drug design, interacting with biological
targets through their unique electronic properties.[3][4] The presence of the boronic acid moiety
allows for potential covalent interactions with proteins, a feature exploited in drugs like the
proteasome inhibitor Bortezomib.[1] The specific compound, with its chloro and carbamoyl
substitutions, is likely utilized as a building block in the synthesis of complex molecules for drug
discovery programs.[5] Given that the toxicological properties of many novel research
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chemicals are not thoroughly investigated, a cautious and proactive approach to safety,
grounded in data from analogous structures, is paramount.[6]

Compound Identification and Properties

While specific experimental data for (3-Carbamoyl-4-chlorophenyl)boronic acid is scarce, its
properties can be estimated based on its structure and data from close analogs.

Property Data / Information Source

(3-Carbamoyl-4-

chlorophenyl)boronic acid

Chemical Name

2-Chloro-5-
Synonyms ] )
(dihydroxyboranyl)benzamide
CAS Number 871332-67-1 [5]
Molecular Formula C7H7BCINO3 [5][6]
Molecular Weight 199.40 g/mol [6]
Assumed to be a white to off-
Appearance white powder or crystalline [7]
solid
Stable under recommended
Stability storage conditions (cool, dry,
inert atmosphere).[6][7]
Incompatible with strong
oxidizing agents, strong acids,
Reactivity acid chlorides, and acid

anhydrides.[6][7][8] Avoid

moisture.[6]

Hazard Identification and Classification

Direct GHS classification for this specific CAS number is not widely published. Therefore, the
classification is extrapolated from closely related analogs, such as other chloro- and
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carbamoyl-substituted phenylboronic acids.[6][9][10][11]
Anticipated GHS Classification:
» Pictograms:
o GHSO07 (Exclamation Mark)
 Signal Word:Warning[7][9][12][13]
e Hazard Statements:
o H315: Causes skin irritation.[9][12][13]
o H319: Causes serious eye irritation.[9][12][13]
o H335: May cause respiratory irritation.[6][10][12]
o Precautionary Statements (selected):
o P261: Avoid breathing dust.[12]
o P280: Wear protective gloves/eye protection/face protection.[9][12][13]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[9][12][13]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[12][13]

Toxicological Profile (Based on Analogs)

A comprehensive toxicological investigation for (3-Carbamoyl-4-chlorophenyl)boronic acid
has not been published.[6] The following insights are derived from data on related
phenylboronic acids.

¢ Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[10] Oral
toxicity is a known hazard for some boronic acids.[14]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.capotchem.com/doc/viewmsds_850589-52-5.html
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.aaronchem.com/sds/871333-04-9.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/34d0e1da-b859-11da-bc22-f8c243af2369
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.capotchem.com/doc/viewmsds_850589-52-5.html
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/C2523_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.tcichemicals.com/CA/fr/sds/C1473_US_EN.pdf
https://www.benchchem.com/product/b1418709?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_850589-52-5.html
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Corrosion/Irritation: Expected to be a skin irritant.[7][9][13] Prolonged contact may
cause redness and discomfort.

» Serious Eye Damage/Irritation: Causes serious eye irritation.[7][9][10][13] Direct contact with
the powder can lead to redness, tearing, and pain.

o Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[6][7][10]

o Germ Cell Mutagenicity: No data available, but not expected to be mutagenic based on
typical boronic acid profiles.

e Carcinogenicity: No components of similar products are generally identified as probable,
possible, or confirmed human carcinogens by IARC.[6]

» Reproductive Toxicity: Boric acid, the ultimate degradation product, is flagged for
reproductive toxicity with chronic high-dose exposure.[15] This is a consideration for all
boronic acids.

Risk Assessment and Safe Handling Workflow

A systematic approach to risk assessment is crucial before any experimental work begins. The
causality behind these steps is to ensure hazards are identified and controlled before exposure
can occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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and industry.
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